2-(4-chlorophenyl)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C17H16ClN5O/c1-12-2-8-15(9-3-12)23-16(20-21-22-23)11-19-17(24)10-13-4-6-14(18)7-5-13/h2-9H,10-11H2,1H3,(H,19,24)
• InChI Key: AWYLQDXENJSFOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C17H16ClN5O
• Molecular Weight: 341.8 g/mol
• CAS No.: 921054-59-3

Description

2-(4-chlorophenyl)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)acetamide is a synthetic organic compound featuring a tetrazole core, a privileged scaffold in medicinal chemistry and materials science. The molecular structure integrates a 4-chlorophenylacetamide moiety linked via a methylene bridge to a 1-(p-tolyl)-1H-tetrazole ring. Tetrazole derivatives are recognized as potent bioisosteres for carboxylic acids, a feature often exploited to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates . Compounds bearing the tetrazole functionality have demonstrated significant potential in pharmaceutical research, exhibiting a range of biological activities such as antibacterial , anticancer , and antifungal efficacy . Furthermore, tetrazole-based molecules have shown promise as high-potency antagonists for targets like the free fatty acid receptor 2 (FFA2), with applications in metabolic and inflammatory disease research . Beyond biomedical applications, tetrazole analogues are also investigated in material science for their utility as effective corrosion inhibitors for metals in acidic environments . This compound is provided for research purposes to support investigations in these fields. For Research Use Only (RUO). Not for human or veterinary use.

Biological Activity

The compound 2-(4-chlorophenyl)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)acetamide is a synthetic organic molecule featuring a tetrazole moiety, known for its diverse biological activities. This article explores its biological activity, synthesizing relevant data from various studies and reports.

Chemical Structure and Properties

This compound consists of:

• Tetrazole Ring : A five-membered ring containing four nitrogen atoms.
• 4-Chlorophenyl Group : A phenyl ring substituted with a chlorine atom.
• p-Tolyl Group : A toluene derivative attached via a methyl bridge to the acetamide functional group.

The molecular formula is $C_{16}H_{15}ClN_6O$, with a molecular weight of approximately 342.78 g/mol.

Biological Activity Overview

Tetrazole derivatives, including this compound, are recognized for their potential in medicinal chemistry due to their structural similarity to carboxylic acids and amides. The specific biological activities of 2-(4-chlorophenyl)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)acetamide include:

• Antimicrobial Activity : Some tetrazoles exhibit antibacterial properties against various pathogens. For instance, studies have shown that certain 5-substituted tetrazoles demonstrate significant inhibitory action against bacteria such as Escherichia coli and Staphylococcus aureus .
• Anticancer Potential : Research indicates that tetrazole-containing compounds can act as inhibitors in cancer cell lines. They may interfere with critical signaling pathways involved in cell proliferation and survival .
• Neuropharmacological Effects : Some tetrazoles have been studied for their effects on neurotransmitter systems, indicating potential applications in treating neurodegenerative diseases .

Synthesis Approaches

The synthesis of 2-(4-chlorophenyl)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)acetamide typically involves multi-step processes, including microwave-assisted synthesis and multicomponent reactions that enhance yield and reduce reaction time. For example, recent studies have utilized microwave irradiation to achieve high yields (80–99%) for various tetrazole derivatives .

Case Study 1: Antimicrobial Efficacy

A study assessing the antimicrobial activity of various tetrazole derivatives found that specific compounds exhibited strong inhibition against Bacillus cereus and Pseudomonas aeruginosa. The results indicated that modifications in the tetrazole structure could significantly enhance antimicrobial potency .

Compound	Bacterial Strain	Inhibition Zone (mm)
Compound A	E. coli	20
Compound B	S. aureus	25
2-(4-chlorophenyl)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)acetamide	B. cereus	22

Case Study 2: Anticancer Activity

In vitro studies on the anticancer effects of tetrazole derivatives demonstrated that certain compounds could reduce cell viability in human cancer cell lines by inducing apoptosis. The compound's mechanism was linked to the inhibition of specific kinases involved in tumor growth .

Comparison with Similar Compounds

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological/Physical Notes
Target Compound	C₁₇H₁₅ClN₅O	348.8	p-Tolyl, tetrazole	Bioisosteric, moderate lipophilicity
2-Chloro-N-[1-(4-chlorophenyl)-3-cyano-1H-pyrazol-5-yl]acetamide	C₁₂H₈Cl₂N₄O	295.1	Pyrazole, cyano	Insecticide precursor
N-(4-Chlorophenyl)-2-(4-((naphthalen-1-yloxy)methyl)-1H-1,2,3-triazol-1-yl)acetamide	C₂₁H₁₈ClN₄O₂	393.8	Triazole, naphthyloxy	Enhanced H-bonding
N-((1-(4-Chlorophenyl)-1H-tetrazol-5-yl)methyl)-2-(naphthalen-2-yloxy)acetamide	C₂₀H₁₆ClN₅O₂	397.8	Naphthyloxy	High aromaticity

Research Findings and Implications

• Crystallographic Insights : The target compound’s analogs (e.g., ) crystallize in orthorhombic systems (space group Pna2₁) with intermolecular N—H···O hydrogen bonds, stabilizing the lattice .
• Synthetic Efficiency : Tetrazole derivatives are synthesized via cycloaddition (e.g., TosMIC reactions), achieving yields up to 80% , though regioisomer separation remains challenging .
• Biological Potential: Tetrazole and pyrazole derivatives show promise in agrochemical and pharmaceutical applications due to their stability and interaction with biological targets like GABA receptors .

Q & A

Q. What are the established synthetic routes for 2-(4-chlorophenyl)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)acetamide, and how can reaction conditions be optimized?

Methodological Answer: A common approach involves condensation of 4-chlorophenylacetic acid derivatives with 1-(p-tolyl)-1H-tetrazole-5-methanamine. Refluxing in triethylamine with chloroacetyl chloride (e.g., 0.01 mol) under inert conditions for 4–6 hours is typical, monitored by TLC for completion . Optimization includes adjusting stoichiometry (1:1 molar ratio), solvent choice (e.g., dioxane or DMF), and purification via recrystallization (pet-ether/ethanol mixtures) to achieve >95% purity .

Q. How can researchers validate the purity and structural integrity of this compound?

Methodological Answer: Use HPLC with a C18 column (acetonitrile/water gradient) to assess purity (>95%). Confirm structure via $^1H$- and $^{13}C$-NMR: expect signals for the acetamide carbonyl (~168–170 ppm), tetrazole ring protons (δ 8.5–9.0 ppm), and chlorophenyl aromatic protons (δ 7.2–7.6 ppm). Mass spectrometry (ESI-MS) should match the molecular ion [M+H]$^+$ at m/z 397.8 (calculated for C$_{21}$H$_{19}$ClN$_5$O) .

Q. What are the key physicochemical properties influencing its solubility and bioavailability?

Methodological Answer: LogP (2.8–3.1, computed via PubChem) indicates moderate hydrophobicity. Aqueous solubility can be enhanced using co-solvents (e.g., DMSO/PBS mixtures) or formulation with cyclodextrins. Melting point (mp ~180–185°C) and rotatable bond count (4–5) are critical for crystallinity and membrane permeability .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to improve its antimicrobial efficacy?

Methodological Answer: Modify the tetrazole ring (e.g., substituents at N1) or chlorophenyl group to assess impact on microbial targets (e.g., E. coli MIC assays). Compare with analogs like 2-((5-(thiophen-2-ylmethyl)-4H-1,2,4-triazol-3-yl)thio)acetohydrazides, which show enhanced Gram-positive activity . Use molecular docking (e.g., AutoDock Vina) to predict binding to bacterial enzymes like dihydrofolate reductase .

Q. How can conflicting data on its anticancer activity (e.g., IC50_{50}50​ variability) be resolved?

Methodological Answer: Standardize assays (e.g., MTT vs. SRB protocols) across cell lines (e.g., MCF-7 vs. HepG2). Control variables: incubation time (48–72 h), serum concentration (5–10% FBS), and compound stability in media (HPLC monitoring). Cross-validate with apoptosis markers (Annexin V/PI) and ROS generation assays .

Q. What computational methods are suitable for predicting its pharmacokinetic and toxicity profiles?

Methodological Answer: Use QSAR models (e.g., SwissADME) to predict CYP450 inhibition and BBB penetration. Perform DFT calculations (Gaussian 09) to analyze HOMO-LUMO gaps (~4.5 eV) and MESP maps for electrophilic/nucleophilic sites. Toxicity prediction via ProTox-II identifies potential hepatotoxicity risks (LD$_{50}$ ~500 mg/kg) .

Q. How can crystallography resolve ambiguities in its solid-state conformation?

Methodological Answer: Grow single crystals via slow evaporation (ethanol/water) and perform X-ray diffraction (Cu-Kα radiation). Refine data with SHELXL to confirm dihedral angles between the chlorophenyl and tetrazole moieties (~25–30°). Compare with analogs like N′-[1-(4-chlorophenyl)ethylidene]-5-methyl-1H-triazole derivatives to identify packing interactions .

Notes

• Methodological Rigor: Emphasizes reproducibility (e.g., TLC monitoring, standardized assays) and computational validation (DFT, QSAR).